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Compound of Interest

Compound Name: INCB3619

Cat. No.: B1671818 Get Quote

INCB3619 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility, handling, and use of

INCB3619, a potent inhibitor of ADAM10 and ADAM17.

Frequently Asked Questions (FAQs)
Q1: What is INCB3619 and what is its mechanism of action?

INCB3619 is a selective and orally active inhibitor of the metalloproteinases ADAM10 and

ADAM17, with IC50 values of 22 nM and 14 nM, respectively.[1] It also shows inhibitory activity

against MMP12 and MMP15. By inhibiting ADAM10 and ADAM17, INCB3619 can interfere with

the shedding of various cell surface proteins, thereby affecting signaling pathways involved in

cancer cell proliferation and survival, such as the HER/EGFR pathways.[1]

Q2: What are the primary research applications for INCB3619?

INCB3619 is primarily used in cancer research to study the roles of ADAM10 and ADAM17 in

tumor growth and to evaluate their potential as therapeutic targets. It has been shown to inhibit

the proliferation of cancer cell lines and exhibit anti-tumor activity in xenograft models.[1]

Specifically, it can inhibit the heregulin-dependent HER3-Akt pathway and EGFR ligand

signaling.[1]

Q3: What are the recommended storage conditions for INCB3619?
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For optimal stability, INCB3619 powder should be stored at -20°C for up to 3 years. Once

dissolved in a solvent, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles

and stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Solubility and Solvents
INCB3619 is a hydrophobic molecule, and its solubility is a critical factor for successful in vitro

and in vivo experiments.

Recommended Solvents
The primary recommended solvent for INCB3619 is Dimethyl Sulfoxide (DMSO).

Solvent Concentration Notes

DMSO 100 mg/mL (241.86 mM)

Use of newly opened,

anhydrous (hygroscopic)

DMSO is crucial. Ultrasonic

treatment may be required to

achieve full dissolution.[1]

Note: There is limited publicly available data on the solubility of INCB3619 in other common

laboratory solvents such as ethanol, PBS, or water. It is expected to have very low solubility in

aqueous solutions. As a general characteristic of hydroxamic acid derivatives, solubility may be

slightly enhanced in alkaline aqueous solutions, though this should be experimentally verified.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of INCB3619, a common

starting concentration for in vitro experiments.

Materials:

INCB3619 powder (Molecular Weight: 413.47 g/mol )

Anhydrous, sterile DMSO
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Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath (optional)

Procedure:

Weighing: Accurately weigh the desired amount of INCB3619 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you will need 4.13 mg of INCB3619.

Dissolution: Add the appropriate volume of anhydrous DMSO to the INCB3619 powder in a

sterile microcentrifuge tube.

Mixing: Vortex the solution thoroughly for several minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in an

ultrasonic water bath for 5-10 minute intervals until the solution is clear.

Storage: Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes

and store at -20°C or -80°C.

Workflow for Preparing Working Solutions
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Stock Solution Preparation Working Solution Preparation

Weigh INCB3619 Powder

Add Anhydrous DMSO

Vortex Thoroughly

Sonicate if Necessary

Aliquot and Store at -80°C

Thaw Stock Aliquot

Serially Dilute Stock in Pre-warmed Medium

Pre-warm Cell Culture Medium to 37°C

Vortex Gently Between Dilutions

Use Immediately in Cell-Based Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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